N1-(2,6-dimethylphenyl)-N2-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)oxalamide
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Description
N1-(2,6-dimethylphenyl)-N2-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C25H32N4O3 and its molecular weight is 436.556. The purity is usually 95%.
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Scientific Research Applications
Regioselectivity in Chemical Synthesis
The study by Thapa et al. discusses regioselectivity in the free radical bromination of unsymmetrical dimethylated pyridines. This research is relevant as it addresses how the presence of nitrogen in the ring structure, similar to the indole and morpholino groups in the queried compound, affects chemical reactions. Understanding such regioselectivity is crucial for synthesizing complex molecules for pharmaceutical applications (Thapa, Brown, Balestri, & Taylor, 2014).
Pharmacological Potential of Morpholine Derivatives
Asif and Imran reviewed the pharmacological profiles of morpholine derivatives, highlighting their broad spectrum of activities. Given the morpholino group in the queried compound, this review underscores the potential of such structures in developing new therapeutics. Morpholine derivatives have been explored for their efficacy in treating various diseases, pointing to the versatility of compounds with such functionalities (Asif & Imran, 2019).
Environmental and Toxicological Studies
The environmental fate of similar compounds has been investigated to understand their impact and degradation in ecosystems. Ying, Williams, and Kookana reviewed the environmental behavior of alkylphenols and their derivatives, which, like the queried compound, contain aromatic structures and heteroatoms. This research is significant for assessing the environmental safety and degradation pathways of new chemical entities (Ying, Williams, & Kookana, 2002).
Analytical Methods in Antioxidant Activity
Munteanu and Apetrei provided a comprehensive review of analytical methods used in determining antioxidant activity, including spectrophotometry and electrochemical biosensors. While not directly related to the queried compound, understanding these analytical techniques is essential for exploring the antioxidant potential of new compounds, including those with complex structures like "N1-(2,6-dimethylphenyl)-N2-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)oxalamide" (Munteanu & Apetrei, 2021).
Properties
IUPAC Name |
N'-(2,6-dimethylphenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32N4O3/c1-17-5-4-6-18(2)23(17)27-25(31)24(30)26-16-22(29-11-13-32-14-12-29)19-7-8-21-20(15-19)9-10-28(21)3/h4-8,15,22H,9-14,16H2,1-3H3,(H,26,30)(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJYQSRMXNBSECJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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